Cas no 1268512-50-0 (tert-butyl N-[rel-(1R,2S,4R)-4-amino-2-fluoro-cyclohexyl]carbamate)

• Product Name: tert-butyl N-[rel-(1R,2S,4R)-4-amino-2-fluoro-cyclohexyl]carbamate
• CAS No: 1268512-50-0
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 4692495
• Update Time: 2023-11-20

tert-butyl N-[rel-(1R,2S,4R)-4-amino-2-fluoro-cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[(1S,2S,4S)-rel-4-amino-2-fluorocyclohexyl]carbamate
• tert-Butyl N-[(1R,2S,4R)-rel-4-amino-2-fluorocyclohexyl]carbamate
• Tert-butyl N-(4-amino-2-fluorocyclohexyl)carbamate
• tert-butyl N-[rel-(1R,2S,4R)-4-amino-2-fluoro-cyclohexyl]carbamate

• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14-9-5-4-7(13)6-8(9)12/h7-9H,4-6,13H2,1-3H3,(H,14,15)
• InChI Key： VYORQYIYWDBGCN-UHFFFAOYSA-N
• SMILES： FC1CC(CCC1NC(=O)OC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 64.4